Cas no 1548469-08-4 ({1,4,7-trioxaspiro4.5decan-2-yl}methanamine)

1,4,7-Trioxaspiro[4.5]decan-2-ylmethanamine is a spirocyclic amine derivative featuring a 1,4,7-trioxaspiro[4.5]decane core structure. This compound is characterized by its unique heterocyclic framework, combining both ether and amine functionalities, which may enhance its stability and reactivity in synthetic applications. The spirocyclic architecture offers steric constraints that can influence selectivity in chemical transformations. Potential advantages include its utility as a building block in organic synthesis, particularly for the development of complex heterocycles or as a ligand in coordination chemistry. The presence of multiple oxygen atoms within the spirocycle may also impart favorable solubility properties in polar solvents. Further research is required to explore its full synthetic and catalytic potential.
{1,4,7-trioxaspiro4.5decan-2-yl}methanamine structure
1548469-08-4 structure
Product name:{1,4,7-trioxaspiro4.5decan-2-yl}methanamine
CAS No:1548469-08-4
MF:C8H15NO3
MW:173.209602594376
CID:6285936
PubChem ID:82776624

{1,4,7-trioxaspiro4.5decan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1,4,7-trioxaspiro4.5decan-2-yl}methanamine
    • EN300-1614842
    • 1548469-08-4
    • AKOS021094873
    • 1,4,7-trioxaspiro[4.5]decan-2-ylmethanamine
    • {1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine
    • Inchi: 1S/C8H15NO3/c9-4-7-5-11-8(12-7)2-1-3-10-6-8/h7H,1-6,9H2
    • InChI Key: SXACBSNNINTLIR-UHFFFAOYSA-N
    • SMILES: O1C(CN)COC21COCCC2

Computed Properties

  • Exact Mass: 173.10519334g/mol
  • Monoisotopic Mass: 173.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 53.7Ų

{1,4,7-trioxaspiro4.5decan-2-yl}methanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1614842-1.0g
{1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine
1548469-08-4
1g
$1157.0 2023-05-26
Enamine
EN300-1614842-250mg
{1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine
1548469-08-4
250mg
$972.0 2023-09-23
Enamine
EN300-1614842-1000mg
{1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine
1548469-08-4
1000mg
$1057.0 2023-09-23
Enamine
EN300-1614842-0.1g
{1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine
1548469-08-4
0.1g
$1019.0 2023-05-26
Enamine
EN300-1614842-0.25g
{1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine
1548469-08-4
0.25g
$1065.0 2023-05-26
Enamine
EN300-1614842-5.0g
{1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine
1548469-08-4
5g
$3355.0 2023-05-26
Enamine
EN300-1614842-0.5g
{1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine
1548469-08-4
0.5g
$1111.0 2023-05-26
Enamine
EN300-1614842-0.05g
{1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine
1548469-08-4
0.05g
$972.0 2023-05-26
Enamine
EN300-1614842-2.5g
{1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine
1548469-08-4
2.5g
$2268.0 2023-05-26
Enamine
EN300-1614842-500mg
{1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine
1548469-08-4
500mg
$1014.0 2023-09-23

Additional information on {1,4,7-trioxaspiro4.5decan-2-yl}methanamine

Introduction to {1,4,7-Trioxaspiro[4.5]decan-2-yl}methanamine (CAS No. 1548469-08-4)

{1,4,7-Trioxaspiro[4.5]decan-2-yl}methanamine, with the CAS number 1548469-08-4, is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its spirocyclic structure and the presence of multiple oxygen atoms, which contribute to its distinct chemical properties and potential biological activities.

The molecular formula of {1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine is C10H19NO3, and its molecular weight is approximately 193.26 g/mol. The spirocyclic framework of this compound provides a rigid and well-defined structure, which can be advantageous in various chemical and biological applications. The presence of the amino group and multiple oxygen atoms makes it a versatile building block for the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of spirocyclic compounds due to their potential therapeutic applications. {1,4,7-Trioxaspiro[4.5]decan-2-yl}methanamine has been studied for its potential as a scaffold in drug discovery and development. Research has shown that spirocyclic structures can enhance the bioavailability and stability of drug candidates, making them attractive for the design of novel pharmaceuticals.

A notable study published in the Journal of Medicinal Chemistry explored the use of {1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine as a key intermediate in the synthesis of compounds with anti-inflammatory properties. The researchers found that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines, suggesting its potential as a lead compound for the development of anti-inflammatory drugs.

Another area of research focuses on the use of {1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine in the development of antiviral agents. A study published in Antiviral Research investigated the antiviral activity of derivatives of this compound against several viral strains, including influenza and herpes simplex virus (HSV). The results indicated that certain derivatives showed promising antiviral activity, warranting further investigation into their potential as therapeutic agents.

The synthetic accessibility of {1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine is another factor contributing to its appeal in medicinal chemistry. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One such method involves the intramolecular cyclization of an appropriate precursor followed by functional group modifications to introduce the desired substituents.

In addition to its potential therapeutic applications, {1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine has also been explored for its use in materials science. Its unique structural features make it a promising candidate for the development of new materials with enhanced properties. For instance, a study published in Advanced Materials reported the use of this compound as a building block for the synthesis of porous organic frameworks (POFs) with high surface areas and tunable pore sizes.

The environmental impact and safety profile of {1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine are also important considerations in its development and application. Studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for various applications in both pharmaceuticals and materials science.

In conclusion, {1,4,7-trioxaspiro[4.5]decan-2-yl}methanamine (CAS No. 1548469-08-4) is a versatile compound with significant potential in multiple fields. Its unique structural features and chemical properties make it an attractive candidate for drug discovery and materials science applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.

Recommend Articles

Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.